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Compound of Interest

Compound Name: 3'-Methyl-4-O-methylhelichrysetin

Cat. No.: B017227

3'-Methyl-4-O-methylhelichrysetin: A Technical
Overview

CAS Number: 109471-13-8
Synonyms: 3'-Methyl-2',4'-dihydroxy-4,6'-dimethoxychalcone

This technical guide provides a summary of the available information on 3'-Methyl-4-O-
methylhelichrysetin, a natural chalcone isolated from the bark of Cephalotaxus species. This
document is intended for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

3'-Methyl-4-O-methylhelichrysetin is a flavonoid belonging to the chalcone class of
compounds. Chalcones are characterized by an open-chain structure with two aromatic rings
linked by a three-carbon a,3-unsaturated carbonyl system.
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Property Value Source
CAS Number 109471-13-8 [1]
Molecular Formula C18H180s5

Molecular Weight 314.3 g/mol

Natural Source

Bark of Cephalotaxus affine

[2](3]

and Cephalotaxus sinensis

Solubility

Soluble in DMSO, Chloroform,
Dichloromethane, Ethyl [3]

Acetate, and Acetone.

Structure:

C1=CC(=CC=C1C(=0)C=CC2=CC=C(C=C2)0C)C3=C(C(=C(C=C3)0C)0)C

3'-Methyl-4-O-methylhelichrysetin
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Caption: Chemical structure of 3'-Methyl-4-O-methylhelichrysetin.

Biological Activity and Mechanism of Action
General Context of Chalcones

Chalcones as a chemical class are known to exhibit a wide range of biological activities,

including cytotoxic, anti-inflammatory, antioxidant, and antimicrobial effects.[4][5][6][7][8][9][10]

[11] Their mechanisms of action are diverse and can involve the modulation of various

signaling pathways.

Activity of 3'-Methyl-4-O-methylhelichrysetin
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Despite the known biological activities of the broader chalcone family, specific quantitative data
on the biological activity of 3'-Methyl-4-O-methylhelichrysetin (CAS 109471-13-8) is not
readily available in the public domain. Searches of scientific literature and databases did not
yield specific ICso or ECso values, nor detailed studies on its mechanism of action.

While compounds isolated from the Cephalotaxus genus, particularly alkaloids, have been
shown to possess cytotoxic properties, specific data for the chalcones from this genus,
including 3'-Methyl-4-O-methylhelichrysetin, are lacking.

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, or biological evaluation of 3'-
Methyl-4-O-methylhelichrysetin are not available in the reviewed literature. General
methodologies for working with chalcones are summarized below.

General Chalcone Cytotoxicity Assay (MTT Assay)

A common method to assess the cytotoxic activity of chalcones is the MTT (3-(4,5-
dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[4][12]
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MTT Assay Workflow
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Caption: A generalized workflow for determining cytotoxicity using the MTT assay.
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Synthesis

A specific synthetic route for 3'-Methyl-4-O-methylhelichrysetin is not described in the
available literature. Chalcones are typically synthesized via a Claisen-Schmidt condensation
between a substituted acetophenone and a substituted benzaldehyde.

General Claisen-Schmidt Condensation

. Base or Acid Catalyst
Substituted

Benzaldehyde

Substituted
Acetophenone

W

Click to download full resolution via product page

Caption: General scheme for chalcone synthesis via Claisen-Schmidt condensation.

Spectroscopic Data

Specific NMR or mass spectrometry data for 3'-Methyl-4-O-methylhelichrysetin could not be
retrieved from the searched databases.

Conclusion

3'-Methyl-4-O-methylhelichrysetin is a naturally occurring chalcone with a defined chemical
structure. However, there is a significant gap in the publicly available scientific literature
regarding its specific biological activities, mechanism of action, and quantitative data. While the
broader class of chalcones is well-studied and known for a variety of pharmacological effects,
this specific compound remains largely uncharacterized in terms of its biological function.
Further research is required to elucidate the potential therapeutic properties of 3'-Methyl-4-O-
methylhelichrysetin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3'-Methyl-4-O-Methylhelichrysetin | 109471-13-8 [chemicalbook.com]

2. 3'-Methyl-4-O-methylhelichrysetin | Flavonoids | 109471-13-8 | Invivochem
[invivochem.com]

3. 3'-Methyl-4-O-methylhelichrysetin | CAS:109471-13-8 | Manufacturer ChemFaces
[chemfaces.com]

4. Cytotoxic activity evaluation of chalcones on human and mouse cell lines - PMC
[pmc.ncbi.nlm.nih.gov]

5. Synthesis and anti-inflammatory activity of chalcone derivatives - PubMed
[pubmed.ncbi.nim.nih.gov]

6. Synthesis, cytotoxicity, anti-oxidative and anti-inflammatory activity of chalcones and
influence of A-ring modifications on the pharmacological effect - PubMed
[pubmed.ncbi.nim.nih.gov]

7. Chalcones: an update on cytotoxic and chemoprotective properties - PubMed
[pubmed.ncbi.nim.nih.gov]

8. Promising anti-inflammatory effects of chalcones via inhibition of cyclooxygenase,
prostaglandin E2, inducible NO synthase and nuclear factor kb activities - PubMed
[pubmed.ncbi.nim.nih.gov]

9. Chalcone Derivatives: Anti-inflammatory Potential and Molecular Targets Perspectives -
PubMed [pubmed.ncbi.nlm.nih.gov]

10. Synthesis and In Vitro Cytotoxic Activity of Novel Chalcone-Like Agents - PMC
[pmc.ncbi.nlm.nih.gov]

11. scirp.org [scirp.org]
12. mdpi.com [mdpi.com]

To cite this document: BenchChem. [3'-Methyl-4-O-methylhelichrysetin CAS number 109471-
13-8.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b017227#3-methyl-4-0-methylhelichrysetin-cas-
number-109471-13-8]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b017227?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32654578.htm
https://www.invivochem.com/product/V95879
https://www.invivochem.com/product/V95879
https://www.chemfaces.com/natural/3-Methyl-4-O-methylhelichrysetin-CFN96164.html
https://www.chemfaces.com/natural/3-Methyl-4-O-methylhelichrysetin-CFN96164.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4204070/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4204070/
https://pubmed.ncbi.nlm.nih.gov/9871729/
https://pubmed.ncbi.nlm.nih.gov/9871729/
https://pubmed.ncbi.nlm.nih.gov/20153559/
https://pubmed.ncbi.nlm.nih.gov/20153559/
https://pubmed.ncbi.nlm.nih.gov/20153559/
https://pubmed.ncbi.nlm.nih.gov/15720256/
https://pubmed.ncbi.nlm.nih.gov/15720256/
https://pubmed.ncbi.nlm.nih.gov/30921740/
https://pubmed.ncbi.nlm.nih.gov/30921740/
https://pubmed.ncbi.nlm.nih.gov/30921740/
https://pubmed.ncbi.nlm.nih.gov/28914193/
https://pubmed.ncbi.nlm.nih.gov/28914193/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3909627/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3909627/
https://www.scirp.org/pdf/pp_2018122515171583.pdf
https://www.mdpi.com/2673-9879/4/4/48
https://www.benchchem.com/product/b017227#3-methyl-4-o-methylhelichrysetin-cas-number-109471-13-8
https://www.benchchem.com/product/b017227#3-methyl-4-o-methylhelichrysetin-cas-number-109471-13-8
https://www.benchchem.com/product/b017227#3-methyl-4-o-methylhelichrysetin-cas-number-109471-13-8
https://www.benchchem.com/product/b017227#3-methyl-4-o-methylhelichrysetin-cas-number-109471-13-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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